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Compound of Interest

Compound Name: Fmoc-Gly-OH-13C

Cat. No.: B1627281 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Adherence to safety

protocols and proper chemical handling are critical in a laboratory setting. This guide provides a

detailed, step-by-step procedure for the safe disposal of Fmoc-Gly-OH-¹³C, an isotopically

labeled amino acid derivative used in peptide synthesis.

While Fmoc-Gly-OH is not classified as a highly hazardous substance, it is important to handle

it with care, as it can be an irritant.[1] The disposal of this compound, particularly the

isotopically labeled version, must comply with all local, state, and federal regulations.[2] This

guide is based on general principles of laboratory chemical waste management and

information from safety data sheets for similar compounds.

Key Safety and Hazard Information
Before handling Fmoc-Gly-OH-¹³C, it is essential to be aware of its potential hazards. While

specific quantitative toxicity data for the ¹³C labeled version is not readily available, the hazards

are expected to be similar to the unlabeled compound.
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Hazard Statement GHS Classification Precautionary Measures

May be harmful if swallowed or

in contact with skin.
H303, H313

Wear protective gloves, and a

lab coat. Wash hands

thoroughly after handling. If

swallowed, rinse your mouth

with water and seek medical

advice.[2]

Causes skin irritation. H315

Avoid contact with skin.[1] In

case of contact, wash

immediately with soap and

water.[3]

Causes serious eye irritation. H319

Wear safety glasses with side

shields.[1] If in contact with

eyes, rinse cautiously with

water for several minutes.[2]

May cause respiratory

irritation.
H335

Avoid breathing dust.[1]

Ensure adequate ventilation or

use a fume hood. If inhaled,

move to fresh air.[2][3]

Experimental Protocol: Disposal of Solid Fmoc-Gly-
OH-¹³C Waste
This protocol is designed to ensure the safe and compliant disposal of solid Fmoc-Gly-OH-¹³C

waste, minimizing environmental impact and protecting laboratory personnel.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Clearly labeled, sealable waste container for solid chemical waste.

Access to a designated chemical waste storage area.
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Procedure:

Wear Appropriate PPE: Before handling Fmoc-Gly-OH-¹³C waste, ensure you are wearing

safety goggles, a lab coat, and chemical-resistant gloves.

Containerize Waste: Collect all solid Fmoc-Gly-OH-¹³C waste in a dedicated, clearly labeled,

and sealable container.

The label should include the full chemical name: "Fmoc-Gly-OH-¹³C".

Do not mix with other chemical waste unless explicitly permitted by your institution's waste

management guidelines.

Segregate from Incompatible Waste: Store the waste container away from strong acids,

bases, and oxidizing agents.[4]

Store in a Designated Area: The sealed waste container should be stored in a well-

ventilated, designated chemical waste storage area, away from general laboratory traffic.[4]

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the

collection and proper disposal of the waste.[4]

Decontaminate and Dispose of Empty Containers:

Thoroughly rinse empty Fmoc-Gly-OH-¹³C containers with a suitable solvent (e.g., acetone

or ethanol).

Collect the rinsate as hazardous chemical waste.

Once the container is clean and dry, deface the original label and dispose of it as regular

laboratory glass or plastic waste, in accordance with your institution's policies.[4]
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Caption: Workflow for the proper disposal of Fmoc-Gly-OH-¹³C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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